Cas no 36386-85-3 (2H-1,2,3-Triazole-4-carbonylchloride, 2-phenyl-)

• Product Name: 2H-1,2,3-Triazole-4-carbonylchloride, 2-phenyl-
• CAS No: 36386-85-3
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 296265
• PubChem ID: 21789582
• Update Time: 2025-04-19

2H-1,2,3-Triazole-4-carbonylchloride, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carbonylchloride, 2-phenyl-
• 2-phenyltriazole-4-carbonyl chloride
• 2-Phenyl-4-(chlorocarbonyl)-1,2,3(2H)-triazole
• 4-Chlorocarbonyl-2-phenyl-1,2,3(2H)-triazole
• 36386-85-3
• 2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBONYL CHLORIDE
• DTXSID20618080

• Inchi： 1S/C9H6ClN3O/c10-9(14)8-6-11-13(12-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： RVULOBVPCMOVMV-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 207.02008
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles